(E)-5-((2,4,6-trimethoxystyrylsulfonyl)methyl)-2-methoxybenzenamine

• IUPAC Name: 2-methoxy-5-[[(E)-2-(2,4,6-trimethoxyphenyl)ethenyl]sulfonylmethyl]aniline
• InChI: InChI=1S/C19H23NO6S/c1-23-14-10-18(25-3)15(19(11-14)26-4)7-8-27(21,22)12-13-5-6-17(24-2)16(20)9-13/h5-11H,12,20H2,1-4H3/b8-7+
• InChI Key: KUTAVMCJCVADGZ-BQYQJAHWSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CS(=O)(=O)C=CC2=C(C=C(C=C2OC)OC)OC)N
• Isomeric SMILES: COC1=C(C=C(C=C1)CS(=O)(=O)/C=C/C2=C(C=C(C=C2OC)OC)OC)N
• Molecular Formula: C19H23NO6S
• Molecular Weight: 393.5 g/mol

Description

(E)-5-((2,4,6-trimethoxystyrylsulfonyl)methyl)-2-methoxybenzenamine, or 5TMSMOB, is an organosulfur compound with a wide range of applications in scientific research. It is a versatile compound that can be used as a reagent, a catalyst, or a substrate in a variety of laboratory experiments. 5TMSMOB is a stable, non-toxic, and relatively inexpensive compound that can be readily synthesized and used in a wide range of experiments.

Mechanism of Action

Target of Action

It is known that many compounds with similar structures interact with a variety of biological targets based on their chemical diversity .

Mode of Action

Compounds with similar structures are known to interact with their targets, leading to changes in cellular processes .

Biochemical Pathways

Similar compounds have been found to interact with various genes, potentially affecting multiple biochemical pathways .

Result of Action

Similar compounds have been found to have diverse biological activities, suggesting that on 01500 may also have multiple effects at the molecular and cellular levels .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound .

Advantages and Limitations for Lab Experiments

The main advantages of using 5TMSMOB in laboratory experiments are its stability, non-toxicity, and relatively low cost. Additionally, it is a versatile compound that can be used as a reagent, a catalyst, or a substrate in a variety of experiments. The main limitation of using 5TMSMOB in laboratory experiments is that it has a limited range of applications.

Future Directions

Despite its current range of applications, there are still a number of potential future directions for 5TMSMOB. For example, it could be used to further study the structure and function of proteins and other biomolecules. Additionally, it could be used to develop new drugs and therapeutics, such as antibiotics and antifungal agents. Furthermore, it could be used to further explore the biochemical and physiological effects of the compound. Finally, it could be used to develop new catalysts and reagents for use in organic synthesis.

Synthesis Methods

5TMSMOB can be synthesized from 2-methoxybenzenamine and trimethoxysulfonomethylstyrene using a condensation reaction. The reaction is conducted in the presence of an acid catalyst, such as sulfuric acid, and a base, such as sodium hydroxide. The reaction is then heated to a temperature of 80-100°C for several hours, resulting in the formation of 5TMSMOB.

Scientific Research Applications

5TMSMOB has a wide range of applications in scientific research. It can be used as a reagent in organic synthesis, as a catalyst in various reactions, and as a substrate in enzyme assays. It is also used in the synthesis of various drugs, such as antifungal agents and antibiotics. Additionally, 5TMSMOB can be used to study the structure and function of proteins and other biomolecules.